Cas no 941933-33-1 (N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide)

• Product Name: N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide
• CAS No: 941933-33-1
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 5501159
• Update Time: 2025-07-16

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide
• N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide

• Inchi： 1S/C20H22N2O2/c1-15-14-17(10-11-18(15)22-13-5-8-20(22)24)21-19(23)12-9-16-6-3-2-4-7-16/h2-4,6-7,10-11,14H,5,8-9,12-13H2,1H3,(H,21,23)
• InChI Key： ZNBWBZJPBVACCN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C(C)=C1)(=O)CCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide

Comprehensive Overview of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide (CAS No. 941933-33-1)

The compound N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide (CAS No. 941933-33-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidinone moiety and a phenylpropanamide backbone, which contribute to its potential applications in pharmaceutical research and material science. The presence of these groups makes it a subject of interest for researchers exploring bioactive compounds and small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and personalized medicine. N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide aligns with this trend, as its structure offers opportunities for structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar scaffolds in FDA-approved drugs.

The synthesis of CAS No. 941933-33-1 involves multi-step organic reactions, often employing Pd-catalyzed cross-coupling or amide bond formation techniques. Its purity and stability are critical for experimental reproducibility, making analytical HPLC and NMR spectroscopy essential tools for characterization. The compound's logP and solubility profile further influence its suitability for in vitro and in vivo studies.

From an industrial perspective, N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide is often discussed in the context of intellectual property (IP) and patent landscapes. Its structural uniqueness has led to filings in areas like neurodegenerative disease therapeutics and metabolic disorder interventions. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to academic and pharmaceutical clients.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as hazardous, proper laboratory handling and waste disposal protocols are recommended. Its ECHA registration status and REACH compliance are often queried by stakeholders aiming to align with green chemistry principles.

In summary, N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide (CAS No. 941933-33-1) represents a versatile chemical entity with broad relevance in modern research. Its applications span medicinal chemistry, material science, and biotechnology, making it a compelling subject for further investigation and innovation.